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The Large Helical Device (LHD) in Toki, Gifu, Japan, is the world's largest superconducting
stellarator of the heliotron type.[1][2][3] Operated by the National Institute for Fusion Science
(NIFS), its primary objective is to advance fusion plasma research, focusing on achieving
steady-state plasma confinement to address critical physics and engineering challenges for
future helical plasma reactors.[1][3] This guide provides an objective comparison of the LHD's
performance, supported by experimental data, and contrasts it with alternative fusion concepts.

Key Performance Achievements

The LHD project has consistently pushed the boundaries of plasma performance in a helical
configuration, demonstrating its potential as a viable path toward a fusion reactor. Key
achievements include reaching high ion and electron temperatures, high plasma densities,
significant beta values, and demonstrating remarkable long-pulse operational capabilities.

Data Presentation: Key Performance Parameters

The performance of the LHD is quantified by several critical parameters. The following tables
summarize the device's major achievements.
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Parameter

Achieved Value

Conditions | Notes

Max. lon Temperature (T _i)

120 million °C (=10 keV)

Achieved in deuterium

experiments.[4][5]

Max. Electron Temperature
(T_e)

230 million °C (=20 keV)

Achieved at an electron
density of 0.2x10%° /m3.[4]

Simultaneous T _iand T_e

100 million °C (each)

Successfully generated in
deuterium plasma experiments
in FY2020.[2][6]

Max. Electron Density (n_e)

1.2x102t /m3

Achieved at a lower

temperature of 3 million °C.[4]

Fusion Triple Product

8x1018 keV-s/m3

Achieved with 3 MW of NBI
heating at a 1.5T magnetic
field.[7]

Max. Volume-Averaged Beta

(D)

>5% (5.1%)

World record for a helical
system, achieved at a
magnetic field of 0.425 T.[4][8]

[9]

Energy Confinement Time

Achieved with T_e(0) = 1.1

0.3 seconds keVatn e =6.5x101° m-3,
(TE)
[10]
Max. Stored Energy (W_p) 880 kJ -
) ) Sustained with approximately
Max. Plasma Duration 54 minutes )
0.5 MW of heating power.[4]
Maintained with ~1.2 MW of
Ultra-Long Pulse Discharge ~47 minutes ECH and ICH, injecting a total

of 3.36 GJ of energy.[11]

Experimental Protocols and Methodologies

The high performance of the LHD is a result of its sophisticated engineering and experimental

strategies.
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Plasma Heating Systems: LHD employs a combination of powerful heating systems to bring the
plasma to fusion-relevant temperatures.[1][12]

» Neutral Beam Injection (NBI): This is the primary heating method. LHD is equipped with both
positive-ion-based and negative-ion-based NBI systems, capable of injecting tens of
megawatts of power into the plasma.[5][12]

 lon Cyclotron Radio Frequency (ICRF) Heating: ICRF waves are used to heat ions in the
plasma. This method has been instrumental in achieving long-pulse discharges.[10][13]

o Electron Cyclotron Resonance Heating (ECRH): ECRH is used for initial plasma production
and for heating electrons. It has been crucial for achieving high electron temperatures and
for plasma control in long-duration operations.[10][11][12]

Magnetic Configuration Control: A key to LHD's success is the flexibility of its magnetic field
configuration. High-performance plasmas are typically realized in an "inward-shifted" magnetic
axis configuration (R=3.6m).[10] This setup improves particle orbit properties and enhances
confinement, leading to energy confinement times up to 1.6 times higher than predicted by the
International Stellarator Scaling 95 (1SS95).[10]

Fueling and Density Control: Plasma density is controlled through a combination of gas puffing
and pellet injection.[5] Pellet injection, in particular, allows for the creation of peaked density
profiles, which can lead to transient high-beta states.[5][9]

Divertor and Plasma-Wall Interaction: LHD is equipped with a helical divertor that manages
heat and particle exhaust from the plasma edge.[1] The full installation of a carbon divertor was
a key factor in enabling stable, long-pulse operations by controlling impurities.[13]

Visualizations of LHD Processes
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Performance Comparison with Alternatives

LHD vs. Tokamaks: Tokamaks are the mainstream approach in fusion research, using a strong
plasma current to generate a helical magnetic field for confinement.[14]

o Confinement: LHD's energy confinement has been shown to be comparable to that of the
ELMy H-mode, a high-confinement regime in tokamaks.[10]

o Steady-State Operation: The most significant advantage of the LHD (and stellarators in
general) is its intrinsic capability for steady-state operation.[11][14] Unlike tokamaks, it does
not require a large plasma current, which is difficult to sustain continuously and can be prone
to major disruptions. LHD has demonstrated this with discharges lasting nearly an hour.[4]
[11]
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e Turbulence: Simulations have shown that turbulence, a key driver of energy loss, can be
suppressed more effectively in LHD's helical plasma compared to tokamak plasmas,

particularly when using heavier ions like deuterium.[15]

LHD vs. Wendelstein 7-X (W7-X): W7-X is the other major superconducting stellarator,
designed with a different optimization principle.

» Design Philosophy: W7-X was optimized to minimize neoclassical (collisional) transport,
which is a significant loss mechanism in non-axisymmetric helical systems. LHD, a
heliotron, was not as rigorously optimized for this but features a different coil structure.[14]

o Experimental Comparison: Direct comparison experiments have revealed a trade-off. As
designed, W7-X demonstrates lower collisional diffusion. However, LHD exhibits lower
turbulence-driven diffusion, which is another critical transport mechanism.[14] This suggests
that a future helical reactor could benefit from a design that integrates the strengths of both

approaches.
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Feature

Large Helical
Device (LHD)

Tokamaks (e.g.,
JET, KSTAR)

Wendelstein 7-X
(W7-X)

Confinement Principle

External helical coils

(Heliotron)

Plasma current +

external coils

External modular coils
(Stellarator)

Steady-State Potential

Excellent;
demonstrated >50 min

discharges.[4]

Challenging; requires
non-inductive current

drive.

Excellent; primary

design goal.

Plasma Current

Net-current-free.[3]

Essential for
confinement (MA-

level).

Net-current-free.

Key Advantage

Proven high-beta and
steady-state

operation.

High confinement (H-
mode) well-

established.

Optimized for low
neoclassical transport.
[14]

Key Challenge

More complex coil
geometry than

tokamaks.

Risk of plasma

disruptions.

More complex coil
geometry than

tokamaks.

Confinement

Comparison

Comparable to
Tokamak ELMy H-
mode.[10] Lower
turbulent transport
than W7-X.[14]

Standard for high-
performance

comparison.

Lower neoclassical
transport than LHD.
[14]

In conclusion, the Large Helical Device has successfully validated the performance potential of
the heliotron concept. It has achieved plasma parameters that are directly relevant to a future
fusion reactor, particularly in the areas of high beta values and steady-state operation. Its
performance, comparable to high-confinement modes in tokamaks, combined with its inherent
stability and continuous operational capability, makes it a leading alternative and a crucial
source of data for designing the next generation of fusion power plants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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